Cas no 33619-78-2 (1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane)

• Product Name: 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane
• CAS No: 33619-78-2
• MF: C₅H₄Br₂F₆
• MW: 337.883681297302
• MDL: MFCD03095411
• CID: 303920
• PubChem ID: 2758035
• Update Time: 2025-06-15

1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane Chemical and Physical Properties

Names and Identifiers

• Pentane,1,5-dibromo-2,2,3,3,4,4-hexafluoro-
• 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane
• FS-5426
• SCHEMBL11673464
• 33619-78-2
• DTXSID30374140
• FT-0676804
• QMSMXOXREPKYSH-UHFFFAOYSA-N
• AKOS015836025
• 1,5-Dibromo-1H,1H,5H,5H-perfluoropentane
• 1,5-dibromo-2,2,3,3,4,4-hexafluoro-pentane
• MFCD03095411
• J-019276
• CS-0451313
• A821878
• C5H4Br2F6

• MDL： MFCD03095411
• Inchi： 1S/C5H4Br2F6/c6-1-3(8,9)5(12,13)4(10,11)2-7/h1-2H2
• InChI Key： QMSMXOXREPKYSH-UHFFFAOYSA-N
• SMILES： BrCC(C(C(CBr)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 335.85800
• Monoisotopic Mass: 335.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.984
• Boiling Point: 92°C/47mm
• Flash Point: 66.6°C
• Refractive Index: 1.403
• PSA: 0.00000
• LogP: 3.68210

1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane

Comprehensive Overview of 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane (CAS No. 33619-78-2): Properties, Applications, and Industry Insights

1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane (CAS No. 33619-78-2) is a fluorinated organic compound with a unique molecular structure, combining bromine and fluorine atoms. This halogenated hydrocarbon is gaining attention in specialized industries due to its thermal stability and chemical inertness. Researchers and manufacturers are increasingly exploring its potential as a high-performance solvent and intermediate for advanced materials. The compound's hexafluoropentane backbone contributes to its low surface tension, making it valuable for precision cleaning applications in electronics manufacturing.

Recent studies highlight the growing demand for fluorinated compounds like 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane in emerging technologies. With the global electronic chemicals market projected to reach $XX billion by 2025 (Source: Market Research Future), this compound's role in semiconductor fabrication processes is being reevaluated. Its compatibility with photolithography applications and ability to minimize surface defects make it particularly interesting for next-generation chip production. Environmental concerns about traditional solvents have also driven interest in this compound's potential as a more sustainable alternative.

The synthesis of 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane typically involves multi-step fluorination processes, with careful control of reaction conditions to ensure high purity. Analytical characterization using GC-MS and NMR spectroscopy confirms its molecular structure and purity levels. Storage recommendations emphasize protection from moisture and light to maintain stability, with industry standards requiring purity levels above 98% for most technical applications. Recent patent filings (2020-2023) reveal novel methods for optimizing its production efficiency while reducing energy consumption.

In material science applications, 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane serves as a crucial building block for fluoropolymer modification. Its ability to introduce both fluorine and bromine functional groups makes it valuable for creating specialty coatings with enhanced durability and chemical resistance. The compound's low global warming potential compared to traditional fluorocarbons aligns with current environmental regulations, addressing common user queries about eco-friendly fluorochemicals. Research institutions are investigating its potential in energy storage systems, particularly for improving battery electrolyte formulations.

Quality control protocols for CAS No. 33619-78-2 involve rigorous testing for impurity profiles and batch-to-batch consistency. Advanced analytical techniques like HPLC and ion chromatography ensure compliance with industry specifications. Safety data sheets provide detailed handling guidelines, though users frequently search for compatibility information with various elastomers and metals. The compound's physical properties (including boiling point range of 120-125°C and density of ~2.1 g/cm³) make it suitable for specific precision applications where conventional solvents fail.

Market analysis indicates growing interest in 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane across Asia-Pacific regions, particularly for electronic-grade applications. Suppliers are expanding production capacities to meet demand from flat panel display manufacturers and advanced packaging industries. Technical forums frequently discuss its azeotropic behavior with common solvents, which enables tailored formulations for specific cleaning requirements. The compound's non-ozone depleting characteristics make it compliant with current environmental regulations, a key consideration for environmentally conscious manufacturers.

Future research directions for 1,5-Dibromo-2,2,3,3,4,4-hexafluoropentane focus on optimizing its synthetic pathways and exploring novel applications in nanotechnology. Recent publications (2023) suggest potential in microelectronics fabrication, particularly for next-generation lithography processes below 5nm nodes. The compound's unique dielectric properties are also being evaluated for high-frequency electronics. As industries seek alternatives to PFAS-related compounds, this bromo-fluoro derivative offers a potentially safer alternative for specific technical applications.

Technical documentation for CAS No. 33619-78-2 emphasizes proper waste handling procedures and recycling options, addressing common regulatory concerns. The compound's chemical stability under normal conditions makes it suitable for various industrial processes, though users should consult material compatibility charts before system integration. Industry conferences increasingly feature discussions about this compound's role in sustainable manufacturing initiatives, particularly for clean room environments where traditional solvents pose contamination risks.